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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441 Get Quote

A Comprehensive Safety and Hazard Profile of
3,5-Dimethylanisole
For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and hazard profile of chemical compounds is paramount. This technical guide

provides an in-depth overview of the safety and hazard information for 3,5-Dimethylanisole
(CAS No. 874-63-5), also known as 1-methoxy-3,5-dimethylbenzene.

Physicochemical and Hazard Data
The following tables summarize the key quantitative data for 3,5-Dimethylanisole, compiled

from various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 193 °C [2][3]

Melting Point 12 °C [2]

Density 0.963 g/mL at 25 °C [3]

Flash Point
65 °C (149 °F) - 66 °C (150.8

°F)
[4][5]

Refractive Index 1.512 (at 20 °C) [3]

Table 2: Toxicological Data

Test Species Route Value
Effects
Noted

Source

LD50 Rat Oral 951 mg/kg

Behavioral:

Somnolence

(general

depressed

activity)

[6]

Skin Irritation Rabbit Dermal

Mild skin

irritation (24

h)

- [6]

Eye Irritation Rabbit Ocular -

May cause

eye irritation,

chemical

conjunctivitis,

and corneal

damage.

[7]
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The toxicological properties of this substance have not been fully investigated.[4][7]

Table 3: GHS Hazard Classification

Classification Hazard Statement Signal Word Pictogram

Flammable liquids

(Category 4)

H227: Combustible

liquid
Warning None

Acute toxicity, Oral

(Category 3)

H301: Toxic if

swallowed
Danger Skull and crossbones

Acute toxicity, Dermal

(Category 3)

H311: Toxic in contact

with skin
Danger Skull and crossbones

Acute toxicity,

Inhalation (Category

3)

H331: Toxic if inhaled Danger Skull and crossbones

Carcinogenicity

(Category 2)

H351: Suspected of

causing cancer
Warning Health hazard

Hazardous to the

aquatic environment,

long-term hazard

(Category 2)

H411: Toxic to aquatic

life with long lasting

effects

Warning Environment

Note: Classifications may vary between suppliers.[6]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are often proprietary and not

publicly available in standard safety data sheets. However, the methodologies likely follow

standardized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

General Protocol for Acute Oral Toxicity (OECD 423): The acute oral toxicity test provides

information on the hazardous effects likely to arise from a single oral ingestion of a substance.

The method involves administering the substance to a group of fasted animals in a stepwise
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procedure using a minimum number of animals. The substance is administered in a single dose

by gavage. Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

The LD50 is the statistically estimated dose that is expected to be lethal to 50% of the tested

animals.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE) and Engineering Controls:

Ventilation: Use only in a well-ventilated area.[7]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to EN166 or OSHA 29 CFR 1910.133).[4][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[7]

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.[7]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[7]

Keep container tightly closed when not in use.[7]

Keep away from heat, sparks, and flame.[4][7] Incompatible materials include strong

oxidizing agents.[4][6]

Spill and Disposal:

For spills, absorb with an inert material (e.g., dry sand or earth) and place into a chemical

waste container.[4][7]

Use spark-proof tools and remove all sources of ignition.[2][4]

Dispose of contents/container to an approved waste disposal plant.[4]
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Visualized Workflows and Relationships
Diagram 1: General Handling Workflow
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Click to download full resolution via product page

Caption: A workflow for safely handling 3,5-Dimethylanisole.

Diagram 2: First Aid for Exposure
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Click to download full resolution via product page

Caption: First aid decision tree for 3,5-Dimethylanisole exposure.

Diagram 3: Hazard Classification Relationships
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3,5-Dimethylanisole

Physical Hazard Health Hazard Environmental Hazard

H227: Combustible Liquid H301+H311+H331: Toxic
(Oral, Dermal, Inhalation) H351: Suspected Carcinogen H411: Toxic to Aquatic Life
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Caption: GHS hazard classification relationships for 3,5-Dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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